Cas no 19322-27-1 (4-Hydroxy-5-methyl-3-furanone)

4-Hydroxy-5-methyl-3-furanone Properties

Names and Identifiers

• 4-Hydroxy-5-methylfuran-3(2H)-one
• 4-Hydroxy-5-methyl-2,3-dihydrofuran-3-one
• 4-Hydroxy-5-methyl-3(2H)-furanone
• Norfuraneol
• 4-Hydroxy-5-methyl-3-furanone
• 4-HYDROXY-5-METHHYL-3(2H)-FURANONE
• 4-hydroxy-5-methylfuran-3-one
• 4-hydroxy-5-methyl-2H-furan-3-one
• 4-hydroxy-5-methyl-3-oxo-2H-furan
• 4-hyroxy-5-methyl-3-furanone
• EINECS 242-961-0
• FEMA No. 3635
• 5-Methyl-4-hydroxy-2,3-dihydrofuran-3-one
• 5-Methyl-4-hydroxy-3(2H)-furanone
• Norfuronol
• FEMA 3635
• CHICORY FURANEOL
• 4-HYDROXY-5-METHYL-FURAN-3-ONE
• 4-hydroxy-5-methyl-3(2h)-furanon
• 4-Hydroxy-5-methyl-3-furanone 97%
• 3(2H)-Furanone, 4-hydroxy-5-methyl-
• MTB57102LQ
• toffee furanone
• PubChem7034
• DSSTox_RID_82331
• DSSTox_CID_27417
• DSSTox_GSID_47417
• KSC541E0D
• Jsp003963
• CHEM
• +Expand

• MDL： MFCD02752619
• InChIKey： DLVYTANECMRFGX-UHFFFAOYSA-N
• Inchi： 1S/C5H6O3/c1-3-5(7)4(6)2-8-3/h7H,2H2,1H3
• SMILES： O1C(C([H])([H])[H])=C(C(C1([H])[H])=O)O[H]

Computed Properties

• Exact Mass: 114.03200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Heavy Atom Count: 8
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Tautomer Count: 8
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 0.37520
• PSA: 46.53000
• Melting Point: 129-133 °C (lit.)
• FEMA: 3635
• Color/Form: Yellow powder
• Solubility: Not determined

4-Hydroxy-5-methyl-3-furanone Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C
• Signal Word：Warning

4-Hydroxy-5-methyl-3-furanone Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds